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Compound of Interest

Compound Name: [Pro3]-GIP (Rat)

Cat. No.: B1151268 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the reconstitution, storage, and use of [Pro3]-GIP
(Rat), a crucial tool in metabolic research.

[Pro3]-GIP (Rat) is a synthetic peptide analogue of the rat Glucose-dependent Insulinotropic

Polypeptide (GIP). It acts as a high-affinity partial agonist at the rat GIP receptor, and can also

function as a competitive antagonist of native GIP.[1] This dual activity makes it a valuable

instrument for investigating the physiological roles of GIP signaling in rodent models,

particularly in the context of diabetes and obesity research.

Physicochemical and Biological Properties
A clear understanding of the fundamental properties of [Pro3]-GIP (Rat) is essential for its

effective application in experimental settings.
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Property Value Reference

Molecular Weight 4970.63 g/mol [1]

Molecular Formula C226H343N61O64S [1]

Amino Acid Sequence

Tyr-Ala-Pro-Gly-Thr-Phe-Ile-

Ser-Asp-Tyr-Ser-Ile-Ala-Met-

Asp-Lys-Ile-Arg-Gln-Gln-Asp-

Phe-Val-Asn-Trp-Leu-Leu-Ala-

Gln-Lys-Gly-Lys-Lys-Asn-Asp-

Trp-Lys-His-Asn-Leu-Thr-Gln

[1]

Biological Activity

High affinity partial agonist at

the rat GIP receptor (Kd = 13

nM). It increases cAMP

accumulation in cells

expressing the rat GIP

receptor and acts as a

competitive antagonist of GIP.

[1]

Solubility
Soluble to 2 mg/mL in sterile

water.
[1]

Appearance Lyophilized white solid.

Reconstitution and Storage Protocols
Proper handling and storage are critical to maintain the biological activity and integrity of

[Pro3]-GIP (Rat).

Reconstitution of Lyophilized Peptide
Materials:

Vial of lyophilized [Pro3]-GIP (Rat)

Sterile, nuclease-free water or desired buffer (e.g., PBS)

Sterile, polypropylene microcentrifuge tubes
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Calibrated micropipettes and sterile tips

Protocol:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial, which can affect the stability of the peptide.

Solvent Addition: Carefully uncap the vial and add the appropriate volume of sterile water or

buffer to achieve the desired stock solution concentration (e.g., for a 1 mg vial, add 500 µL of

water to get a 2 mg/mL stock solution).

Dissolution: Gently swirl or vortex the vial to ensure the peptide is completely dissolved.

Avoid vigorous shaking, which can cause aggregation. The solution should be clear and free

of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

reconstituted stock solution into smaller, single-use volumes in sterile polypropylene tubes.

[2][3]

Storage Instructions
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Form
Storage
Temperature

Duration
Special
Considerations

Lyophilized Powder -20°C or -80°C Several years

Store in a desiccator

to protect from

moisture.[2][4] Keep

protected from light.[3]

[4]

Reconstituted Stock

Solution
-20°C Up to 3-4 months

Aliquot to avoid

repeated freeze-thaw

cycles.[2][3]

Reconstituted Stock

Solution
-80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[3]

Working Dilutions 4°C 1-2 weeks

For short-term use.

Avoid long-term

storage in this

condition.[3]

Experimental Protocols
[Pro3]-GIP (Rat) is frequently used to study GIP receptor signaling, which primarily involves

the modulation of intracellular cyclic adenosine monophosphate (cAMP) levels.

Key Experiment: In Vitro cAMP Accumulation Assay
This protocol outlines a general procedure for measuring the effect of [Pro3]-GIP (Rat) on

cAMP levels in a cell line expressing the rat GIP receptor.

Materials:

Cells expressing the rat GIP receptor (e.g., transfected HEK293 or CHO cells)

Cell culture medium

Phosphate-Buffered Saline (PBS)
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[Pro3]-GIP (Rat) stock solution

Forskolin (optional, for studying antagonistic effects)

cAMP assay kit (e.g., HTRF, ELISA, or luciferase-based)

Multi-well assay plates (e.g., 96-well or 384-well)

Plate reader compatible with the chosen cAMP assay kit

Protocol:

Cell Seeding: Seed the cells expressing the rat GIP receptor into the wells of a multi-well

plate at a predetermined density and allow them to adhere and grow overnight.

Reagent Preparation: Prepare serial dilutions of [Pro3]-GIP (Rat) in an appropriate assay

buffer. If testing for antagonistic activity, also prepare a solution of a known GIP receptor

agonist (like native GIP) at a concentration that elicits a submaximal response (e.g., EC80).

Cell Treatment:

Agonist Mode: Remove the culture medium from the cells and wash with PBS. Add the

different concentrations of [Pro3]-GIP (Rat) to the wells.

Antagonist Mode: Pre-incubate the cells with different concentrations of [Pro3]-GIP (Rat)
for a defined period before adding the GIP receptor agonist.

Incubation: Incubate the plate at 37°C for a specific time, as determined by optimization

experiments, to allow for cAMP production.

Cell Lysis and cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels

according to the manufacturer's instructions for the specific cAMP assay kit being used.

Data Analysis: Plot the cAMP concentration against the log of the [Pro3]-GIP (Rat)
concentration. For agonist activity, calculate the EC50 value. For antagonist activity,

calculate the IC50 value.
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Signaling Pathways and Experimental Workflow
Visual representations of the GIP receptor signaling pathway and a typical experimental

workflow can aid in understanding the mechanism of action and experimental design.
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Caption: GIP Receptor Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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